Cas no 2060052-82-4 (benzyl 4-(chlorosulfonyl)-2,3-dihydro-1H-indole-1-carboxylate)

• Product Name: benzyl 4-(chlorosulfonyl)-2,3-dihydro-1H-indole-1-carboxylate
• CAS No: 2060052-82-4
• MF: C₁₆H₁₄ClNO₄S
• MW: 351.804662227631
• MDL: MFCD30486508
• CID: 5183469
• PubChem ID: 125450056
• Update Time: 2025-08-04

benzyl 4-(chlorosulfonyl)-2,3-dihydro-1H-indole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-1-carboxylic acid, 4-(chlorosulfonyl)-2,3-dihydro-, phenylmethyl ester
• benzyl 4-(chlorosulfonyl)-2,3-dihydro-1H-indole-1-carboxylate

• MDL： MFCD30486508
• Inchi： 1S/C16H14ClNO4S/c17-23(20,21)15-8-4-7-14-13(15)9-10-18(14)16(19)22-11-12-5-2-1-3-6-12/h1-8H,9-11H2
• InChI Key： RTRKBXARNFAYGU-UHFFFAOYSA-N
• SMILES： N1(C(OCC2=CC=CC=C2)=O)C2=C(C(S(Cl)(=O)=O)=CC=C2)CC1

Additional information on benzyl 4-(chlorosulfonyl)-2,3-dihydro-1H-indole-1-carboxylate

Benzyl 4-(Chlorosulfonyl)-2,3-Dihydro-1H-Indole-1-Carboxylate: A Comprehensive Overview

Benzyl 4-(chlorosulfonyl)-2,3-dihydro-1H-indole-1-carboxylate, also known by its CAS number 2060052-82-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a benzyl group attached to a chlorosulfonyl-substituted indole derivative, which contributes to its intriguing chemical profile.

The indole moiety in benzyl 4-(chlorosulfonyl)-2,3-dihydro-1H-indole-1-carboxylate is a well-known heterocyclic structure that is prevalent in many bioactive compounds. Recent studies have highlighted the importance of indole derivatives in modulating various biological pathways, including those involved in inflammation and cancer. The chlorosulfonyl group attached to the indole ring introduces additional functionality, potentially enhancing the compound's bioactivity and selectivity.

Recent research has focused on the synthesis and characterization of benzyl 4-(chlorosulfonyl)-2,3-dihydro-1H-indole-1-carboxylate. Scientists have explored various synthetic routes to optimize the yield and purity of this compound. One notable approach involves the use of microwave-assisted synthesis, which has been shown to significantly reduce reaction times while maintaining product quality. This method aligns with the growing trend toward sustainable and efficient chemical synthesis practices.

In terms of application, benzyl 4-(chlorosulfonyl)-2,3-dihydro-1H-indole-1-carboxylate has been investigated for its potential as a lead compound in drug discovery. Preclinical studies have demonstrated its ability to inhibit certain enzymes associated with chronic inflammatory diseases. These findings suggest that the compound could serve as a foundation for developing novel therapeutic agents targeting conditions such as rheumatoid arthritis and inflammatory bowel disease.

The environmental impact of benzyl 4-(chlorosulfonyl)-2,3-dihydro-1H-indole-1-carboxylate is another area of active research. Researchers have assessed its biodegradability and toxicity under various conditions. Initial results indicate that the compound exhibits moderate biodegradability, which is promising for its potential use in eco-friendly applications. However, further studies are required to fully understand its long-term environmental effects.

From a structural perspective, the benzyl group in benzyl 4-(chlorosulfonyl)-2,3-dihydro-1H-indole-1-carboxylate plays a crucial role in stabilizing the molecule's conformation. This group also enhances the compound's solubility in organic solvents, making it easier to handle during synthesis and purification processes. The combination of the benzyl group with the chlorosulfonyl-substituted indole creates a unique balance between hydrophobicity and functionality.

The development of novel analogs based on benzyl 4-(chlorosulfonyl)-2,3-dihydro-1H-indole-1-carboxylate is an area of ongoing research. By modifying substituents on the indole ring or altering the benzyl group, scientists aim to enhance the compound's pharmacokinetic properties and bioavailability. These efforts are part of a broader strategy to design more effective and targeted therapeutic agents.

In conclusion, benzyl 4-(chlorosulfonyl)-2,3-dihydro-1H-indole-1-carboxylate, with its CAS number 2060052-82-, represents a promising compound with diverse applications in chemistry and pharmacology. Its unique structure, combined with recent advances in synthesis and application studies, positions it as a valuable tool for future research and development.